N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide

• Molecular Formula: C28H26N4O3S
• Molecular Weight: 498.6 g/mol
• IUPAC Name: N-[[4-[4-(4-methylbenzoyl)piperazin-1-yl]phenyl]carbamothioyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C28H26N4O3S/c1-19-6-8-20(9-7-19)27(34)32-16-14-31(15-17-32)23-12-10-22(11-13-23)29-28(36)30-26(33)25-18-21-4-2-3-5-24(21)35-25/h2-13,18H,14-17H2,1H3,(H2,29,30,33,36)
• InChI Key: FOPVJVVGHHAPJU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC5=CC=CC=C5O4

Description

N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide, also known as MBP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MBP belongs to the class of benzofuran-based compounds that have shown promising results in treating various diseases.

Mechanism of Action

The exact mechanism of action of N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide is not fully understood. However, it has been suggested that N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide exerts its therapeutic effects by inhibiting the activity of various enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phosphodiesterase (PDE). N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide has also been shown to inhibit the production of various inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide is its ability to inhibit the activity of various enzymes and signaling pathways that are involved in the development and progression of various diseases. This makes N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide a promising candidate for the development of new therapeutic agents. However, one of the major limitations of N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are a number of future directions for the study of N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide. One of the major future directions is the development of new synthetic methods for N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide that can improve its solubility in water. Another future direction is the study of the pharmacokinetics and pharmacodynamics of N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide in vivo. This will help to determine the optimal dosage and administration route for N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide. Finally, the study of the potential use of N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide in combination with other therapeutic agents for the treatment of various diseases is another promising future direction.

Synthesis Methods

The synthesis of N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide involves a multi-step process that starts with the reaction of 4-methylbenzoyl chloride with piperazine to form 4-(4-methylbenzoyl)piperazine. The next step involves the reaction of 4-(4-methylbenzoyl)piperazine with 4-aminobenzonitrile to form N-(4-(4-methylphenyl)carbamoyl)-4-(4-methylbenzoyl)piperazine. The final step involves the reaction of N-(4-(4-methylphenyl)carbamoyl)-4-(4-methylbenzoyl)piperazine with 2-benzofuran carboxylic acid to form N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide.

Scientific Research Applications

N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-oxidant, anti-cancer, and anti-tumor properties. N-[(4-{4-[(4-methylphenyl)carbonyl]piperazin-1-yl}phenyl)carbamothioyl]-1-benzofuran-2-carboxamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.